Cas no 99865-14-2 (Benzenepropanal, 2-acetyl-)

Benzenepropanal, 2-acetyl- structure
Benzenepropanal, 2-acetyl- structure
Product Name:Benzenepropanal, 2-acetyl-
CAS No:99865-14-2
MF:C11H12O2
MW:176.211783409119
CID:832762
PubChem ID:15350137
Update Time:2025-04-19

Benzenepropanal, 2-acetyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanal, 2-acetyl-
    • 2-ACETYL-BENZENEPROPANAL
    • 3-(2-Acetylphenyl)propanal
    • AKOS005216871
    • 99865-14-2
    • Benzenepropanal,2-acetyl-
    • Inchi: 1S/C11H12O2/c1-9(13)11-7-3-2-5-10(11)6-4-8-12/h2-3,5,7-8H,4,6H2,1H3
    • InChI Key: BPRSTTBCUGWYAF-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC=CC=1CCC=O

Computed Properties

  • Exact Mass: 176.083729621g/mol
  • Monoisotopic Mass: 176.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.051
  • Boiling Point: 291.953°C at 760 mmHg
  • Flash Point: 108.852°C
  • Refractive Index: 1.516
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